3,7-Dimethoxy-3',4',5-Trihydroxyflavone

• CAS No.: 552-54-5
• Product Name: 3,7-Dimethoxy-3',4',5-Trihydroxyflavone
• Molecular Formula: C17H14O7
• Molecular Weight: 330.29 g/mol
• IUPAC Name: 3,5-dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-7-methoxychromen-4-one
• Standard InChI: InChI=1S/C17H14O7/c1-22-9-6-11(19)14-13(7-9)24-17(16(21)15(14)20)8-3-4-10(18)12(5-8)23-2/h3-7,18-19,21H,1-2H3
• Standard InChIKey: MYMGKIQXYXSRIJ-UHFFFAOYSA-N
• SMILES: COC1=CC(=C2C(=C1)OC(=C(C2=O)O)C3=CC(=C(C=C3)O)OC)O
• Canonical SMILES: COC1=CC(=C2C(=C1)OC(=C(C2=O)O)C3=CC(=C(C=C3)O)OC)O
• Description: Rhamnazin belongs to the class of organic compounds known as flavonols. Flavonols are compounds that contain a flavone (2-phenyl-1-benzopyran-4-one) backbone carrying a hydroxyl group at the 3-position. Thus, rhamnazin is considered to be a flavonoid lipid molecule. Rhamnazin is considered to be a practically insoluble (in water) and relatively neutral molecule. Rhamnazin participates in a number of enzymatic reactions. In particular, rhamnazin can be biosynthesized from quercetin. Rhamnazin can also be converted into viscumneoside vii and viscumneoside iv. Outside of the human body, rhamnazin can be found in lemon balm. This makes rhamnazin a potential biomarker for the consumption of this food product.; Rhamnacene is a dimethoxyflavone that is quercetin in which the hydroxy groups at the 3' and 7 positions have been replaced by methoxy groups. It has a role as a plant metabolite and an antineoplastic agent. It is a dimethoxyflavone, a trihydroxyflavone, an aromatic ether and a member of phenols. It derives from a quercetin.
• Synonyms: 3,5-Dihydroxy-2-(4-hydroxy-3-methoxy-phenyl)-7-methoxy-chromen-4-one; Rhamnacine
• Reference: Marzouk, M. et al., Phytochem., 52, 943 (1999); Gil, M.I. et al., J. Agric. Food Chem., 43, 2833 (1995); Wagner, H. et al., Phytochem., 13, 857 (1974)
• PubChem Compound: 5320945
• Last Modified: Nov 11 2021